Cas no 106185-62-0 (1,3-Cyclohexanedione, 5,5-dimethyl-4-propyl-)

1,3-Cyclohexanedione, 5,5-dimethyl-4-propyl- structure
106185-62-0 structure
Product Name:1,3-Cyclohexanedione, 5,5-dimethyl-4-propyl-
CAS No:106185-62-0
MF:C11H18O2
MW:182.259423732758
CID:1180187
Update Time:2024-08-05

1,3-Cyclohexanedione, 5,5-dimethyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5,5-dimethyl-4-propyl-
    • Inchi: 1S/C11H18O2/c1-4-5-9-10(13)6-8(12)7-11(9,2)3/h9H,4-7H2,1-3H3
    • InChI Key: JXCLORUMNNQWFV-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C)(C)C(CCC)C(=O)C1

Computed Properties

  • Exact Mass: 182.13074

Experimental Properties

  • Density: 0.949±0.06 g/cm3(Predicted)
  • Boiling Point: 115 °C(Press: 0.6 Torr)
  • PSA: 34.14
  • pka: 5.35±0.70(Predicted)
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